Cas no 2153103-97-8 (1,1,1-trifluoro-3-(oxan-3-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(oxan-3-yl)propan-2-amine
• CAS No: 2153103-97-8
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• CID: 6411914
• PubChem ID: 165850564
• Update Time: 2025-06-27

1,1,1-trifluoro-3-(oxan-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(oxan-3-yl)propan-2-amine
• EN300-1937991
• 2153103-97-8

• Inchi： 1S/C8H14F3NO/c9-8(10,11)7(12)4-6-2-1-3-13-5-6/h6-7H,1-5,12H2
• InChI Key： KTYIXRVPMUKVAG-UHFFFAOYSA-N
• SMILES： FC(C(CC1COCCC1)N)(F)F

Computed Properties

• Exact Mass: 197.10274856g/mol
• Monoisotopic Mass: 197.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1,1-trifluoro-3-(oxan-3-yl)propan-2-amine

Introduction to 1,1,1-Trifluoro-3-(Oxan-3-Yl)Propan-2-Amine (CAS No. 2153103-97-8)

1,1,1-Trifluoro-3-(oxan-3-yl)propan-2-amine, also known by its CAS number 2153103-97-8, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is a derivative of a trifluorinated amine with a substituted oxane ring, making it a versatile molecule for both academic and industrial research.

The structure of 1,1,1-trifluoro groups attached to the central carbon atom provides this compound with distinct electronic and steric properties. The trifluoromethyl group is known for its high electronegativity and lipophilicity, which can significantly influence the compound's reactivity and solubility. Additionally, the presence of the oxan-substituted group introduces a cyclic ether moiety into the molecule, further enhancing its functional diversity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique combination of fluorinated and cyclic ether groups makes it an ideal candidate for exploring new therapeutic agents. For instance, researchers have investigated its role as a potential inhibitor in enzyme-catalyzed reactions due to its ability to form strong hydrogen bonds with target proteins.

In terms of synthesis, several methods have been reported for the preparation of 1,1,1-trifluoro-substituted amines. One common approach involves the nucleophilic substitution of trifluorinated alkyl halides with appropriate amine derivatives. The incorporation of the oxane ring typically requires multi-step reactions involving epoxidation or ring-opening reactions to achieve the desired stereochemistry.

The physical properties of this compound are also worth noting. Its boiling point and melting point are influenced by the trifluoromethyl group's strong electron-withdrawing effects and the ether ring's ability to form intermolecular hydrogen bonds. These properties make it suitable for use in various chemical processes where thermal stability and solubility are critical factors.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions to determine its persistence in different ecosystems. Preliminary findings suggest that while it exhibits moderate biodegradability, further studies are needed to fully characterize its environmental fate.

In conclusion, 1,1,1-trifluoro-oxan-substituted propanamine represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for exploring novel chemical reactions and materials science innovations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.